Cas no 127918-93-8 (methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 127918-93-8
• MF: C₁₁H₉FN₂O₂S
• MW: 252.264764547348
• MDL: MFCD06200922
• CID: 1087621
• PubChem ID: 2783208
• Update Time: 2025-09-27

methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(3-fluorophenyl)thiazole-4-carboxylate
• Methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate
• methyl 2-amino-5-(3-fluorophenyl)-4-thiazolecarboxylate
• 11X-0938
• 2-amino-5-(3-fluorophenyl)thiazole-4-carboxylic acid methyl ester
• 2-amino-5-(3-fluorophenyl)-4-thiazolecarboxylic acid methyl ester
• 2-Amino-5-(3-fluorophenyl)-4-(methoxycarbonyl)-1,3-thiazole, 1-[2-Amino-4-(methoxycarbonyl)-1,3-thiazol-5-yl]-3-fluorobenzene
• ALBB-028103
• SCHEMBL496405
• 4-thiazolecarboxylic acid, 2-amino-5-(3-fluorophenyl)-, methyl ester
• BBL030463
• 2-amino-5-(3-fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester
• MFCD06200922
• DB-334462
• AKOS005069557
• DTXSID30382508
• 127918-93-8
• QSCPWUQGLBXOJB-UHFFFAOYSA-N
• CS-0214678
• STL248499
• EN300-186604
• GS4123
• ZINC03883436
• methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate

• MDL： MFCD06200922
• Inchi： 1S/C11H9FN2O2S/c1-16-10(15)8-9(17-11(13)14-8)6-3-2-4-7(12)5-6/h2-5H,1H3,(H2,13,14)
• InChI Key： QSCPWUQGLBXOJB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 252.03687687g/mol
• Monoisotopic Mass: 252.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 216
• Boiling Point: 442.9±35.0 °C at 760 mmHg
• Flash Point: 221.6±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives